Cas no 2941-36-8 (Heptanedinitrile, 2,2,6,6-tetramethyl-)

• Product Name: Heptanedinitrile, 2,2,6,6-tetramethyl-
• CAS No: 2941-36-8
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 290717
• PubChem ID: 264238
• Update Time: 2025-04-19

Heptanedinitrile, 2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanedinitrile, 2,2,6,6-tetramethyl-
• 2,2,6,6-tetramethylheptanedinitrile
• 2,2,6,6-tetramethyl-heptanedinitrile
• 2,6-dicyano-2,6-dimethylheptane
• 2,6-dimethyl-2,6-dicyanoheptane
• AC1L6BG2
• AC1Q1NKD
• AC1Q4QL2
• AG-J-19281
• AR-1D0752
• CTK1A7837
• NSC99238
• SCHEMBL8763241
• AKOS024339959
• NSC-99238
• DTXSID70295007
• 2941-36-8
• 2,6-DIMETHYL-2,6-HEPTANEDICARBONITRILE

• Inchi： 1S/C11H18N2/c1-10(2,8-12)6-5-7-11(3,4)9-13/h5-7H2,1-4H3
• InChI Key： HLHZNKFMAKWWSK-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)CCCC(C#N)(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.905
• Boiling Point: 318.7°Cat760mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.448
• PSA: 47.58
• LogP: 3.25626